Ethyl 4-(1-(4-fluorophenyl)cyclopropanecarboxamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[1-(4-fluorophenyl)cyclopropanecarbonyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H23FN2O3/c1-2-24-17(23)21-11-7-15(8-12-21)20-16(22)18(9-10-18)13-3-5-14(19)6-4-13/h3-6,15H,2,7-12H2,1H3,(H,20,22)
• InChI Key: YICFRQBQXRXJCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H23FN2O3
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds like FPCP often involves the use of specific precursor chemicals. In 2017, two main precursors namely N-Phenethyl-4-piperidone (NPP) and 4-anilino-N-phenethylpiperidine (ANPP) were placed under international control. Since then, traffickers have adapted their approach to use alternative precursor chemicals for fentanyl manufacture. Three of these precursor chemicals, norfentanyl, 4-AP and 1-boc-4-AP, have now been placed under international control.

Scientific Research Applications

Inhibitors of Mycobacterium Tuberculosis

Research on thiazole-aminopiperidine hybrid analogues, which share structural similarities with the specified compound, has shown potential in inhibiting Mycobacterium tuberculosis. One of the compounds in the study demonstrated promising activity against Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, along with antimycobacterial activity without being cytotoxic at a tested concentration (V. U. Jeankumar et al., 2013).

PET Imaging of Serotonin Receptors

The development of PET imaging agents for serotonin 1A receptors involves compounds structurally related to Ethyl 4-(1-(4-fluorophenyl)cyclopropanecarboxamido)piperidine-1-carboxylate. Studies on fluoropyridinyl derivatives of piperazinyl carboxamides have shown high affinity and selectivity for serotonin 5-HT1A receptors, making them promising candidates for in vivo quantification of these receptors in neuropsychiatric disorders (Gonzalo García et al., 2014).

Anticancer Activity

Compounds structurally related to the specified compound, specifically propanamide derivatives bearing a piperidinyl-1,3,4-oxadiazole moiety, have been evaluated as anticancer agents. Some of these compounds demonstrated strong anticancer activity in vitro, suggesting the potential utility of similar structures in cancer research (A. Rehman et al., 2018).

Antimicrobial and Antioxidant Studies

Research on cyclopropane carboxylate derivatives, similar in structure to the chemical compound , has demonstrated antimicrobial and antioxidant activities. This indicates the potential of such compounds in developing new antimicrobial and antioxidant agents (K. Raghavendra et al., 2016).